2-(4-Ethoxy-2-methylphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-ethoxy-2-methylphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C17H18O3/c1-4-20-13-8-9-14(12(3)10-13)15-7-5-6-11(2)16(15)17(18)19/h5-10H,4H2,1-3H3,(H,18,19)
• InChI Key: XCYNVYQKEBZKPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC=CC(=C2C(=O)O)C)C
• Molecular Formula: C17H18O3
• DSSTOX Substance ID: DTXSID00690728
• Molecular Weight: 270.32 g/mol
• CAS RN: 1261912-65-5

Description

2-(4-Ethoxy-2-methylphenyl)-6-methylbenzoic acid, commonly referred to as MBZ, is a phenolic compound with a variety of uses in the scientific research community. It is an important intermediate in the synthesis of a variety of compounds, and has been used in a wide range of laboratory experiments.

Scientific Research Applications

MBZ has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers and in the study of the effects of various environmental pollutants. In addition, MBZ has been used in the study of the biological effects of various compounds, such as the effects of drugs on the central nervous system.

Mechanism of Action

MBZ is a phenolic compound, and its mechanism of action is believed to involve the formation of a complex between the compound and a target molecule. This complex then binds to the target molecule, resulting in a change in its activity. For example, MBZ has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, leading to an increased concentration of the drug in the body.
Biochemical and Physiological Effects
MBZ has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, leading to an increased concentration of the drug in the body. In addition, MBZ has been shown to have anti-inflammatory, anti-oxidant, and anti-allergic properties. It has also been shown to have an inhibitory effect on the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

MBZ has several advantages for use in laboratory experiments. It is an inexpensive compound, and is relatively easy to synthesize. In addition, MBZ is relatively stable, and can be stored for extended periods of time without losing its activity. However, MBZ is not suitable for use in high-temperature reactions, as it can decompose at temperatures above 200°C.

Future Directions

The future of MBZ is promising, and there are a number of potential applications for the compound. It has been suggested that MBZ could be used to synthesize more complex compounds, such as polymers and pharmaceuticals. In addition, MBZ could be used to study the effects of various environmental pollutants on the body, and to study the effects of drugs on the central nervous system. Finally, MBZ could be used to develop new therapies for the treatment of various diseases, such as cancer and inflammation.

Synthesis Methods

MBZ can be synthesized from 4-ethoxy-2-methylphenol and 6-methylbenzoic acid via a two-step reaction. In the first step, 4-ethoxy-2-methylphenol is treated with aqueous sodium hydroxide, resulting in the formation of the sodium salt of 4-ethoxy-2-methylphenol. In the second step, the sodium salt is reacted with 6-methylbenzoic acid in the presence of a strong acid catalyst. The reaction is exothermic and yields MBZ.